Cas no 1628502-63-5 (2-Methoxy-4-(1H-pyrazol-1-yl)phenylboronic acid)

• Product Name: 2-Methoxy-4-(1H-pyrazol-1-yl)phenylboronic acid
• CAS No: 1628502-63-5
• MF: C₁₀H₁₁BN₂O₃
• MW: 218.01694226265
• CID: 5143653
• PubChem ID: 90420606
• Update Time: 2025-11-02

2-Methoxy-4-(1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(1H-pyrazol-1-yl)phenylboronic acid
• [2-methoxy-4-(1H-pyrazol-1-yl)phenyl]boronic acid
• SCHEMBL16051759
• 1628502-63-5
• starbld0016418
• DB-100830
• (2-Methoxy-4-(1H-pyrazol-1-yl)phenyl)boronic acid

• Inchi： 1S/C10H11BN2O3/c1-16-10-7-8(13-6-2-5-12-13)3-4-9(10)11(14)15/h2-7,14-15H,1H3
• InChI Key： LGDMQFAYQWQKHO-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C=CC=N2)C=C1OC)(O)O

Computed Properties

• Exact Mass: 218.0862724g/mol
• Monoisotopic Mass: 218.0862724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-Methoxy-4-(1H-pyrazol-1-yl)phenylboronic acid

Recent Advances in the Application of 2-Methoxy-4-(1H-pyrazol-1-yl)phenylboronic acid (CAS: 1628502-63-5) in Chemical Biology and Pharmaceutical Research

2-Methoxy-4-(1H-pyrazol-1-yl)phenylboronic acid (CAS: 1628502-63-5) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and diagnostic agents. This boronic acid derivative is widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures for pharmaceutical applications. Recent studies have highlighted its utility in the design of kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and other small-molecule therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Methoxy-4-(1H-pyrazol-1-yl)phenylboronic acid in the synthesis of BTK (Bruton's tyrosine kinase) inhibitors. The researchers utilized this compound as a key building block to develop a series of covalent inhibitors with enhanced selectivity and pharmacokinetic properties. The study reported a significant improvement in binding affinity and reduced off-target effects compared to earlier generations of BTK inhibitors, suggesting its potential in treating B-cell malignancies and autoimmune disorders.

In addition to its role in kinase inhibitor development, this boronic acid derivative has been investigated for its application in boron neutron capture therapy (BNCT). A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters explored the compound's ability to deliver boron-10 to tumor cells, demonstrating promising results in selective tumor targeting and radiation sensitization. The study emphasized the compound's stability under physiological conditions and its compatibility with various delivery systems, including nanoparticles and antibody conjugates.

Another notable application of 2-Methoxy-4-(1H-pyrazol-1-yl)phenylboronic acid is in the field of chemical biology, where it serves as a versatile probe for studying protein-ligand interactions. A 2024 paper in ACS Chemical Biology detailed its use in the development of activity-based probes for serine hydrolases, enabling real-time monitoring of enzyme activity in complex biological systems. The study highlighted the compound's unique structural features, which allow for selective labeling and imaging of target enzymes without interfering with their native functions.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and purification of 2-Methoxy-4-(1H-pyrazol-1-yl)phenylboronic acid to meet the growing demand for high-purity batches. A 2023 patent application disclosed an improved synthetic route that enhances yield and reduces byproduct formation, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies aiming to incorporate this compound into their drug discovery pipelines.

Looking ahead, researchers anticipate expanding the applications of 2-Methoxy-4-(1H-pyrazol-1-yl)phenylboronic acid in areas such as targeted drug delivery, theranostics, and covalent drug design. Its unique combination of chemical stability, reactivity, and biocompatibility makes it a valuable tool for addressing current challenges in medicinal chemistry. Ongoing clinical trials involving compounds derived from this boronic acid are expected to provide further insights into its therapeutic potential and safety profile.